(5E)-5-[(2,5-Dimethyl-1-naphthalen-2-ylpyrrol-3-yl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione
(5E)-5-[(2,5-Dimethyl-1-naphthalen-2-ylpyrrol-3-yl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione
Brand Name:
Vulcanchem
CAS No.:
332168-26-0
VCID:
VC0409421
InChI:
InChI=1S/C27H20FN3O3/c1-16-13-20(17(2)30(16)23-10-7-18-5-3-4-6-19(18)14-23)15-24-25(32)29-27(34)31(26(24)33)22-11-8-21(28)9-12-22/h3-15H,1-2H3,(H,29,32,34)/b24-15+
SMILES:
CC1=CC(=C(N1C2=CC3=CC=CC=C3C=C2)C)C=C4C(=O)NC(=O)N(C4=O)C5=CC=C(C=C5)F
Molecular Formula:
C27H20FN3O3
Molecular Weight:
453.5g/mol
(5E)-5-[(2,5-Dimethyl-1-naphthalen-2-ylpyrrol-3-yl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione
CAS No.: 332168-26-0
Main Products
VCID: VC0409421
Molecular Formula: C27H20FN3O3
Molecular Weight: 453.5g/mol
![(5E)-5-[(2,5-Dimethyl-1-naphthalen-2-ylpyrrol-3-yl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione - 332168-26-0](/images/no_structure.jpg)
| CAS No. | 332168-26-0 |
|---|---|
| Product Name | (5E)-5-[(2,5-Dimethyl-1-naphthalen-2-ylpyrrol-3-yl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione |
| Molecular Formula | C27H20FN3O3 |
| Molecular Weight | 453.5g/mol |
| IUPAC Name | (5E)-5-[(2,5-dimethyl-1-naphthalen-2-ylpyrrol-3-yl)methylidene]-1-(4-fluorophenyl)-1,3-diazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C27H20FN3O3/c1-16-13-20(17(2)30(16)23-10-7-18-5-3-4-6-19(18)14-23)15-24-25(32)29-27(34)31(26(24)33)22-11-8-21(28)9-12-22/h3-15H,1-2H3,(H,29,32,34)/b24-15+ |
| Standard InChIKey | GXVMPUJIBZIQDX-BUVRLJJBSA-N |
| Isomeric SMILES | CC1=CC(=C(N1C2=CC3=CC=CC=C3C=C2)C)/C=C/4\C(=O)NC(=O)N(C4=O)C5=CC=C(C=C5)F |
| SMILES | CC1=CC(=C(N1C2=CC3=CC=CC=C3C=C2)C)C=C4C(=O)NC(=O)N(C4=O)C5=CC=C(C=C5)F |
| Canonical SMILES | CC1=CC(=C(N1C2=CC3=CC=CC=C3C=C2)C)C=C4C(=O)NC(=O)N(C4=O)C5=CC=C(C=C5)F |
| PubChem Compound | 1203209 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume